Cas no 2640960-51-4 (N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide)
2640960-51-4 structure
Product Name:N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide
CAS No:2640960-51-4
MF:C26H23N3O2
MW:409.479726076126
CID:5341672
PubChem ID:155801521
Update Time:2023-08-26
N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2640960-51-4
- N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide
- F6518-4733
- AKOS040700304
- N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide
-
- Inchi: 1S/C26H23N3O2/c1-29-22(15-17-28-29)19-12-10-18(11-13-19)14-16-27-26(30)25-20-6-2-4-8-23(20)31-24-9-5-3-7-21(24)25/h2-13,15,17,25H,14,16H2,1H3,(H,27,30)
- InChI Key: VJGUYCXJMOIHEU-UHFFFAOYSA-N
- SMILES: C1(C(NCCC2=CC=C(C3N(C)N=CC=3)C=C2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2
Computed Properties
- Exact Mass: 409.17902698g/mol
- Monoisotopic Mass: 409.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 649.1±55.0 °C(Predicted)
- pka: 14.95±0.20(Predicted)
N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6518-4733-2μmol |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 2μl |
$57.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-5μmol |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 5μl |
$63.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-10μmol |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 10μl |
$69.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-20μmol |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 20μl |
$79.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-1mg |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 1mg |
$54.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-2mg |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 2mg |
$59.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-3mg |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 3mg |
$63.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-4mg |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 4mg |
$66.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-5mg |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 5mg |
$69.0 | 2023-05-11 | |
| Life Chemicals | F6518-4733-10mg |
N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide |
2640960-51-4 | 90%+ | 10mg |
$79.0 | 2023-05-11 |
N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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